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Compound of Interest

Compound Name: Diisopropyl phosphonate

Cat. No.: B126414 Get Quote

An In-depth Technical Guide to Diisopropyl Phosphonate: Physical and Chemical Properties

Diisopropyl phosphonate (CAS No. 1809-20-7) is an organophosphorus compound that

serves as a versatile intermediate in organic synthesis, particularly within the pharmaceutical

and fine chemical industries.[1][2] Its utility stems from a unique combination of physical and

chemical characteristics that allow for its participation in a variety of chemical transformations.

This guide provides a comprehensive overview of the physical and chemical properties of

diisopropyl phosphonate, along with experimental protocols and logical relationship diagrams

to support researchers, scientists, and drug development professionals.

Physical Properties
Diisopropyl phosphonate is a clear, colorless to yellow liquid at room temperature.[1][3][4] It

is soluble in water, a property that simplifies reaction work-ups and certain formulation

processes.[2][3] A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Diisopropyl Phosphonate
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Property Value Source(s)

Molecular Formula C₆H₁₅O₃P [1][3][5]

Molecular Weight 166.16 g/mol [3][5]

Appearance Clear, colorless to yellow liquid [1][3][4]

Boiling Point 195.513 °C [3]

Density 0.997 g/cm³ [3]

Flash Point 90.254 °C [3]

Purity ≥98% - ≥99% [1][3][4][5]

Solubility Soluble in water [2][3]

Chemical Properties and Reactivity
The chemical behavior of diisopropyl phosphonate is dictated by its structure, which includes

a reactive P-H bond and two isopropyl ester groups.[1] It is stable under normal conditions but

is sensitive to moisture.[6]

Table 2: Chemical and Safety Information for Diisopropyl Phosphonate
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Property Description Source(s)

Synonyms

Diisopropyl hydrogen

phosphite, Phosphorous Acid

Diisopropyl Ester

[5][6]

Stability
Stable under normal

conditions; moisture sensitive.
[6]

Reactivity

The P-H bond is nucleophilic

and adds to unsaturated

systems.

[7]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, acid

chlorides.

[6]

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO₂), Oxides

of phosphorus.

[6]

Diisopropyl phosphonate is a key reactant in the Pudovik reaction, which involves the base-

promoted nucleophilic addition of the P-H bond to unsaturated systems like aldehydes, imines,

and alkenes.[7] This reaction is instrumental in the synthesis of α-hydroxyphosphonates, which

are known for their bioactive properties.[7]

Experimental Protocols
Synthesis of Diisopropyl Phosphonate
A common method for synthesizing diisopropyl phosphonate involves the esterification of

phosphorus trichloride with isopropyl alcohol.[1]

Protocol:

To a solution of isopropyl alcohol in a suitable solvent (e.g., dichloromethane) at a controlled

temperature (e.g., 0-10 °C), phosphorus trichloride is added dropwise.

The reaction mixture is stirred for a specified period to allow for complete reaction.
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Careful hydrolysis is then carried out to yield diisopropyl phosphonate.

The product is purified, typically by distillation under reduced pressure, to achieve high purity

(≥99%).[1]

Pudovik Reaction for the Synthesis of α-
Hydroxyphosphonates
The following is a general protocol for the Pudovik reaction using diisopropyl phosphonate
and an aldehyde.

Protocol:

Diisopropyl phosphonate and an aldehyde (e.g., trans-cinnamaldehyde) are mixed.[7]

A base, such as triethylamine, is added to the mixture.[7]

The reaction mixture is heated with continuous stirring for a set duration (e.g., 10 hours at 75

°C).[7]

Upon cooling, the solid product precipitates and is collected by filtration.

The crude product can be further purified by recrystallization.

Characterization Techniques
The identity and purity of diisopropyl phosphonate and its derivatives are typically confirmed

using a suite of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are used to

elucidate the structure of the molecule. For example, in the characterization of a derivative,

the ³¹P{¹H} NMR spectrum shows a sharp singlet, and the ¹H NMR provides information

about the protons and their coupling to the phosphorus atom.[7][8]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the exact mass of the molecule, confirming its elemental composition.[7]
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule.[7]
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Caption: Logical relationship of Diisopropyl Phosphonate's properties and applications.
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Caption: Experimental workflow for the synthesis of Diisopropyl Phosphonate.

Diisopropyl Phosphonate

α-Hydroxyphosphonate

+ Base, Heat

Aldehyde (R-CHO) + Base, Heat

Base (e.g., Triethylamine)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b126414?utm_src=pdf-body-img
https://www.benchchem.com/product/b126414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Simplified diagram of the Pudovik reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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